molecular formula C7H11N3O3S B8536641 N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide CAS No. 61515-95-5

N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide

Cat. No.: B8536641
CAS No.: 61515-95-5
M. Wt: 217.25 g/mol
InChI Key: FGOFLCQZKXBNOA-UHFFFAOYSA-N
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Description

N-Methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C7H11N3O3S and its molecular weight is 217.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

61515-95-5

Molecular Formula

C7H11N3O3S

Molecular Weight

217.25 g/mol

IUPAC Name

N-methyl-3-oxo-5-propoxy-1,2,4-thiadiazole-2-carboxamide

InChI

InChI=1S/C7H11N3O3S/c1-3-4-13-7-9-6(12)10(14-7)5(11)8-2/h3-4H2,1-2H3,(H,8,11)

InChI Key

FGOFLCQZKXBNOA-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=NC(=O)N(S1)C(=O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 ml of methyl isocyanate were added to a solution of 16.01 g of 3-hydroxy-5-n-propoxy-1,2,4-thiadiazole, 0.5 ml of triethylamine and 200 ml of tetrahydrofuran and the mixture was stirred for 20 hours at 20° C. The mixture was evaporated to dryness and the residue was twice crystallized from a 75-25 isopropyl ether-ethyl acetate mixture to obtain 12 g of 2-(N-methylcarbamoyl)-5-n-propoxy-1,2,4-thiadiazole-3-one melting at 112° C.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
16.01 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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